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Compound of Interest

Compound Name: RO5488608

Cat. No.: B10772673

For Immediate Release

Basel, Switzerland — December 10, 2025 — RO5488608, a chemical entity of interest to
researchers in the field of drug discovery and development, has been identified as (4R,6S)-4,6-
dimethylnonan-5-one. This in-depth guide provides a comprehensive overview of its chemical
structure, properties, and available data, tailored for a scientific audience.

Chemical Structure and Identifiers

RO5488608 is a ketone with the systematic IUPAC name (4R,6S)-4,6-dimethylnonan-5-one. Its
chemical structure is characterized by a nine-carbon chain with methyl groups at the fourth and
sixth positions and a carbonyl group at the fifth position.

Chemical Structure:

A search of chemical databases confirms the structural details and provides key identifiers for
this compound.
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Identifier Value

IUPAC Name (4S,6R)-4,6-dimethylnonan-5-one

Molecular Formula C11H220

Molecular Weight 170.29 g/mol

InChl Key YGDJOFDNZUXEMG-AOOOQYVTPSA-N

SMILES CCC--INVALID-LINK--C(=0O)--INVALID-LINK--
CCC

PubChem CID 170848946[1]

Physicochemical Properties

A summary of the computed physicochemical properties of (4R,6S)-4,6-dimethylnonan-5-one is

presented below. These properties are crucial for understanding its behavior in biological and

chemical systems.

Property Value
XLogP3 3.8
Hydrogen Bond Donor Count 0
Hydrogen Bond Acceptor Count 1
Rotatable Bond Count 6

Exact Mass

170.167065321 g/mol

Topological Polar Surface Area

17.1 A2

Biological Activity and Signaling Pathways

Despite a thorough review of publicly available scientific literature and databases, there is

currently no specific information available regarding the biological activity, mechanism of action,
or associated signaling pathways for RO5488608 or (4R,6S)-4,6-dimethylnonan-5-one. The
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compound is not extensively documented in research papers, and its biological target remains
uncharacterized in the public domain.

Arelated compound, (4R,6S,7R)-7-hydroxy-4,6-dimethyl-3-nonanone, has been identified as a
pheromone component of the bostrychid beetle, Dinoderus bifoveolatus. However, this
information does not directly elucidate the biological function of RO5488608.

Experimental Protocols

The absence of published research detailing the biological effects of RO5488608 means that
there are no established experimental protocols for its use in biological assays.

Logical Workflow for Information Retrieval

The process to identify and characterize RO5488608 involved a multi-step search strategy.

Property & Data Search
»| Information Synthesis
L

Chemical Structure Search Confirm Wdeoits Y IUPAC Name & Identifiers |

Biological Activity Search [—tucidite Mechanism Protocol & Pathway Search

Click to download full resolution via product page

Caption: A flowchart illustrating the systematic approach to information gathering for
RO5488608.

Conclusion

R0O5488608 is chemically defined as (4R,6S)-4,6-dimethylnonan-5-one. While its chemical
structure and physicochemical properties are well-documented in chemical databases, there is
a significant gap in the scientific literature regarding its biological activity and mechanism of
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action. Further research is required to uncover the pharmacological profile of this compound
and its potential applications in drug development. Researchers interested in this molecule may
need to conduct initial screening assays to determine its biological targets and effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling RO5488608: A Deep Dive into its Chemical
Identity and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10772673#ro5488608-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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